Cas no 53045-64-0 (4-Penten-2-ol, 3,3-dimethyl-)

• Product Name: 4-Penten-2-ol, 3,3-dimethyl-
• CAS No: 53045-64-0
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 4023352
• Update Time: 2026-04-17

4-Penten-2-ol, 3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Penten-2-ol, 3,3-dimethyl-

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 4-Penten-2-ol, 3,3-dimethyl-

Exploring the Versatile Applications of 4-Penten-2-ol, 3,3-dimethyl- (CAS No. 53045-64-0)

4-Penten-2-ol, 3,3-dimethyl- (CAS No. 53045-64-0) is a unique organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, also known as 3,3-dimethyl-4-penten-2-ol, is characterized by its distinct molecular structure, which includes a pentene backbone with hydroxyl and dimethyl functional groups. Its versatility makes it a valuable intermediate in various synthetic processes, particularly in the production of fragrances, flavors, and specialty chemicals.

The chemical properties of 4-Penten-2-ol, 3,3-dimethyl- are of great interest to researchers. With a molecular formula of C7H14O, this compound exhibits moderate solubility in organic solvents and a relatively low boiling point, making it suitable for applications requiring precise temperature control. The presence of the hydroxyl group allows for further functionalization, enabling chemists to tailor its reactivity for specific synthetic pathways. Recent studies have highlighted its potential as a building block for green chemistry applications, aligning with the growing demand for sustainable and eco-friendly chemical processes.

One of the most notable applications of 4-Penten-2-ol, 3,3-dimethyl- is in the fragrance and flavor industry. Its unique structural features contribute to its ability to enhance aromatic profiles, making it a sought-after ingredient in perfumes and food additives. As consumer preferences shift toward natural and organic products, this compound has gained traction as a key component in bio-based fragrances. Its compatibility with other organic molecules allows for the creation of complex scent profiles, catering to the evolving tastes of modern consumers.

In the pharmaceutical sector, 3,3-dimethyl-4-penten-2-ol has shown promise as an intermediate in the synthesis of active pharmaceutical ingredients (APIs). Researchers are exploring its use in the development of novel therapeutic agents, particularly in the field of anti-inflammatory drugs and antimicrobial compounds. The compound's ability to undergo selective oxidation and reduction reactions makes it a versatile candidate for drug discovery programs. With the global pharmaceutical market expanding rapidly, the demand for high-purity intermediates like 4-Penten-2-ol, 3,3-dimethyl- is expected to rise.

The industrial applications of CAS No. 53045-64-0 extend beyond fragrances and pharmaceuticals. It is also utilized in the production of specialty polymers and coatings. Its reactive double bond and hydroxyl group enable it to participate in polymerization reactions, resulting in materials with enhanced durability and flexibility. This has led to its adoption in the automotive and aerospace industries, where high-performance materials are essential. Additionally, its compatibility with other monomers allows for the creation of customized polymer blends, meeting the specific needs of various industrial applications.

From a market perspective, the demand for 4-Penten-2-ol, 3,3-dimethyl- is influenced by trends in the chemical and consumer goods sectors. The increasing focus on sustainability and bio-based products has driven innovation in the use of this compound. Companies are investing in research to optimize its production processes, aiming to reduce environmental impact while maintaining cost efficiency. As regulatory frameworks around the world tighten, the adoption of greener alternatives like 3,3-dimethyl-4-penten-2-ol is likely to accelerate, positioning it as a key player in the future of chemical manufacturing.

Safety and handling of 4-Penten-2-ol, 3,3-dimethyl- are critical considerations for industrial users. While the compound is not classified as hazardous under standard regulations, proper storage and handling protocols must be followed to ensure workplace safety. It is recommended to store the compound in a cool, dry place, away from direct sunlight and incompatible materials. Personal protective equipment (PPE), such as gloves and goggles, should be used when handling the substance to minimize exposure. These precautions align with industry best practices and contribute to the safe and efficient use of this versatile chemical.

In conclusion, 4-Penten-2-ol, 3,3-dimethyl- (CAS No. 53045-64-0) is a multifaceted compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with its adaptability in synthetic processes, make it a valuable asset in the fields of fragrances, pharmaceuticals, and specialty materials. As the demand for sustainable and high-performance chemicals grows, this compound is poised to play an increasingly important role in the global market. Researchers and industry professionals alike continue to explore its potential, unlocking new opportunities for innovation and advancement.